Cas no 68398-22-1 (calcium dimethylhexanoate)

• Product Name: calcium dimethylhexanoate
• CAS No: 68398-22-1
• MF: C₁₆H₃₀CaO₄
• MW: 326.485004901886
• CID: 970343
• PubChem ID: 21149517
• Update Time: 2025-04-19

calcium dimethylhexanoate Chemical and Physical Properties

Names and Identifiers

• calcium dimethylhexanoate
• calcium,2,2-dimethylhexanoate
• NS00091180
• SCHEMBL4540510
• Hexanoic acid, dimethyl-, calcium salt (2:1)
• 68398-22-1
• EINECS 269-973-9
• Hexanoic acid, dimethyl-, calcium salt
• RNCQGJUPJDXLAI-UHFFFAOYSA-L

• Inchi： 1S/2C8H16O2.Ca/c2*1-4-5-6-8(2,3)7(9)10;/h2*4-6H2,1-3H3,(H,9,10);/q;;+2/p-2
• InChI Key： RNCQGJUPJDXLAI-UHFFFAOYSA-L
• SMILES： [Ca+2].[O-]C(C(C)(C)CCCC)=O.[O-]C(C(C)(C)CCCC)=O

Computed Properties

• Exact Mass: 326.1770003g/mol
• Monoisotopic Mass: 326.1770003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 111
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3Ų